Cas no 89132-17-2 (Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-)
89132-17-2 structure
Product Name:Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-
CAS No:89132-17-2
MF:C30H39N5
MW:469.664166688919
CID:611250
PubChem ID:71322295
Update Time:2025-04-19
Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]-
- N-decyl-N-ethyl-4-[(4-phenyldiazenylphenyl)diazenyl]aniline
- DTXSID90751993
- N-Decyl-N-ethyl-4-[(E)-{4-[(E)-phenyldiazenyl]phenyl}diazenyl]aniline
- 89132-17-2
-
- Inchi: 1S/C30H39N5/c1-3-5-6-7-8-9-10-14-25-35(4-2)30-23-21-29(22-24-30)34-33-28-19-17-27(18-20-28)32-31-26-15-12-11-13-16-26/h11-13,15-24H,3-10,14,25H2,1-2H3/b32-31+,34-33+
- InChI Key: OGBHLUNPQXIPBE-HSBKYFPUSA-N
- SMILES: N(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(CC)CCCCCCCCCC
Computed Properties
- Exact Mass: 469.32054627g/mol
- Monoisotopic Mass: 469.32054627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 15
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 52.7Ų
Benzenamine, N-decyl-N-ethyl-4-[[4-(phenylazo)phenyl]azo]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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